Cas no 1159550-67-0 (2-Acetyl-5-aminobenzo[d]oxazole)

• Product Name: 2-Acetyl-5-aminobenzo[d]oxazole
• CAS No: 1159550-67-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4818565
• Update Time: 2025-11-06

2-Acetyl-5-aminobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-aminobenzo[d]oxazole

• Inchi： 1S/C9H8N2O2/c1-5(12)9-11-7-4-6(10)2-3-8(7)13-9/h2-4H,10H2,1H3
• InChI Key： LRLRSHZSGTVCPE-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC2C=C(C=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.5
• Topological Polar Surface Area: 69.1

Additional information on 2-Acetyl-5-aminobenzo[d]oxazole

Professional Introduction to 2-Acetyl-5-aminobenzo[d]oxazole (CAS No. 1159550-67-0)

2-Acetyl-5-aminobenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1159550-67-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both acetyl and amino functional groups on the benzo[d]oxazole core makes it a promising candidate for further derivatization and exploration in drug discovery.

The benzo[d]oxazole scaffold is a well-documented motif in medicinal chemistry, known for its role in various bioactive molecules. Its aromatic system contributes to favorable pharmacokinetic properties, while the nitrogen-containing heterocycle enhances interactions with biological targets. The specific substitution pattern in 2-Acetyl-5-aminobenzo[d]oxazole positions it as a valuable intermediate for synthesizing more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, benzo[d]oxazole derivatives have shown promise in various preclinical studies. For instance, modifications of the benzo[d]oxazole core have led to compounds with anti-inflammatory, antimicrobial, and anticancer properties. The acetyl and amino groups in 2-Acetyl-5-aminobenzo[d]oxazole provide handles for further functionalization, enabling the design of molecules with tailored biological activities.

The acetyl group at the 2-position introduces a polar moiety that can enhance solubility and binding affinity, while the amino group at the 5-position allows for further derivatization through condensation reactions or coupling with other pharmacophores. These features make 2-Acetyl-5-aminobenzo[d]oxazole a versatile building block for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates. Virtual screening and molecular docking studies have been employed to identify promising derivatives of benzo[d]oxazole-based compounds. The structural flexibility of 2-Acetyl-5-aminobenzo[d]oxazole allows it to interact with a wide range of biological targets, making it an attractive candidate for structure-based drug design.

In addition to its synthetic utility, 2-Acetyl-5-aminobenzo[d]oxazole has been explored in the context of bioavailability and metabolic stability. Studies have demonstrated that modifications at the acetyl and amino positions can significantly influence these properties. For example, optimization of the acetyl group's substitution pattern has led to improved oral bioavailability and reduced metabolic clearance.

The pharmaceutical industry has shown particular interest in benzo[d]oxazole derivatives due to their reported efficacy in treating various diseases. While clinical trials are still ongoing for many of these compounds, preclinical data suggests that they hold significant promise. The ability to modify the core structure of 2-Acetyl-5-aminobenzo[d]oxazole allows researchers to fine-tune its pharmacological profile, making it a valuable asset in drug development pipelines.

The synthesis of 2-Acetyl-5-aminobenzo[d]oxazole involves multi-step organic transformations that highlight its complexity as a chemical entity. Key synthetic routes include condensation reactions between appropriately substituted precursors, followed by functional group interconversions. These synthetic strategies underscore the compound's importance as a precursor for more complex molecules.

The growing interest in heterocyclic chemistry has also spurred innovation in synthetic methodologies. Catalytic processes and green chemistry principles have been incorporated into the synthesis of benzo[d]oxazole derivatives, including 2-Acetyl-5-aminobenzo[d]oxazole. These advancements not only improve yield and purity but also make the synthetic process more environmentally sustainable.

In conclusion, 2-Acetyl-5-aminobenzo[d]oxazole (CAS No. 1159550-67-0) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists seeking to discover new therapeutic agents. As research continues to uncover new applications for this molecule, its importance is likely to grow within the chemical biology community.